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Compound of Interest

Compound Name: Cetyl sulfate

Cat. No.: B086745 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cetyl sulfate, a significant

surfactant used in various scientific and industrial applications. The guide details its

classification, physicochemical properties, and the experimental protocols required for its

characterization, adhering to stringent data presentation and visualization standards.

Surfactant Classification and Type
Cetyl sulfate, most commonly utilized as its sodium salt (sodium cetyl sulfate), is

unequivocally classified as an anionic surfactant. This classification is based on the presence

of a negatively charged hydrophilic head group.

Specifically, it belongs to the alkyl sulfate category of surfactants. The molecule consists of a

long, hydrophobic alkyl chain (the cetyl group, C16) and a hydrophilic sulfate group (-OSO₃⁻)

as the head. This amphiphilic structure, possessing both water-repelling and water-attracting

moieties, allows it to effectively reduce surface and interfacial tension.

The chemical formula for sodium cetyl sulfate is C₁₆H₃₃NaO₄S, and it is also known by

synonyms such as sodium hexadecyl sulfate. Its structure is fundamental to its function as an

emulsifier, detergent, and foaming agent in numerous formulations.[1]
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Classification of Cetyl Sulfate.

Physicochemical Properties
The performance of a surfactant is defined by its key physicochemical parameters. The

following table summarizes the critical properties of sodium cetyl sulfate.
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Property Value Units Notes

Chemical Formula C₁₆H₃₃NaO₄S -
Also appears as

C₁₆H₃₄O₄S·Na.

Molecular Weight 344.49 g/mol [1]

Critical Micelle

Concentration (CMC)
~0.1 mM

Estimated based on

analogous alkyl

sulfates. The CMC is

the concentration at

which surfactant

monomers begin to

form micelles.

Surface Tension at

CMC (γ_CMC)
~40 mN/m

At 45°C. This value

represents the

minimum surface

tension achieved at or

above the CMC.

Krafft Temperature

(T_k)
~45 °C

The temperature at

which the solubility of

the surfactant equals

its CMC. Below this

temperature, micelle

formation is limited.

Experimental Protocols
Accurate determination of the physicochemical properties of surfactants is essential for their

application. The following sections detail the standard methodologies for measuring the key

parameters of sodium cetyl sulfate.

Determination of Critical Micelle Concentration (CMC)
The CMC can be determined by monitoring a physical property of the surfactant solution that

exhibits a sharp change in its dependence on concentration. Two common and reliable

methods are conductometry and tensiometry.
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This method is suitable for ionic surfactants like sodium cetyl sulfate. It relies on the change in

the molar conductivity of the solution as micelles are formed.

Protocol:

Preparation of Stock Solution: Prepare a concentrated stock solution of sodium cetyl sulfate
in deionized water (e.g., 10 mM). Ensure the temperature is maintained above the Krafft

temperature (~45°C) to ensure solubility.

Titration Setup: Place a known volume of deionized water in a thermostated vessel equipped

with a calibrated conductivity probe and a magnetic stirrer.

Data Collection: Titrate the deionized water with the stock solution by adding small, precise

aliquots. After each addition, allow the system to equilibrate and record the conductivity.

Data Analysis: Plot the measured conductivity as a function of the surfactant concentration.

The plot will show two linear regions with different slopes. The point of intersection of these

two lines corresponds to the CMC.
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Conductometric Titration Workflow
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Workflow for CMC determination via conductometry.

This method involves measuring the surface tension of surfactant solutions at various

concentrations. The surface tension decreases with increasing surfactant concentration until

the CMC is reached, after which it remains relatively constant.

Protocol:
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Preparation of Solutions: Prepare a series of sodium cetyl sulfate solutions of varying

concentrations in deionized water.

Instrument Setup: Calibrate a surface tensiometer (e.g., using a Du Noüy ring or Wilhelmy

plate method) at the desired temperature (above the Krafft temperature).

Measurement: Measure the surface tension of each prepared solution. Ensure the

measuring probe is thoroughly cleaned between measurements.

Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant

concentration. The CMC is determined from the intersection of the two linear portions of the

curve. The surface tension value at this plateau is the γ_CMC.

Determination of Krafft Temperature (T_k)
The Krafft temperature is the temperature at which the solubility of a surfactant becomes equal

to its CMC. Below the T_k, the surfactant exists as hydrated crystals.

Protocol:

Sample Preparation: Prepare a surfactant solution with a concentration significantly above its

CMC (e.g., 5-10 times the estimated CMC).

Crystallization: Cool the solution (e.g., in a refrigerator) until the surfactant precipitates,

forming a turbid suspension.

Heating and Measurement: Place the suspension in a thermostated vessel with a

conductivity probe and a thermometer. Slowly heat the solution under constant stirring.

Record the conductivity as a function of temperature.

Data Analysis: Plot the conductivity versus temperature. A sharp increase in conductivity will

be observed at the Krafft temperature, as the dissolution of the hydrated crystals leads to a

sudden increase in the concentration of charge-carrying monomers and micelles. The

temperature at the inflection point is the T_k.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b086745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Krafft Temperature Determination
Prepare Concentrated

Surfactant Solution (>CMC)

Cool Solution to
Induce Precipitation

Slowly Heat Suspension
with Stirring

Record Conductivity
and Temperature

Plot Conductivity
vs. Temperature

Identify T_k at
Sharp Inflection Point

Click to download full resolution via product page

Workflow for Krafft temperature determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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